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Compound of Interest

Compound Name: Ortho-Evra

CAS No.: 396715-57-4

Cat. No.: B12785903

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of Ortho-Evra Transdermal Patches.

This document provides crucial safety and logistical information for laboratory personnel

working with Ortho-Evra, a transdermal contraceptive patch containing the active hormonal

ingredients norelgestromin and ethinyl estradiol. Adherence to these guidelines is essential to

ensure personal safety and proper disposal of hazardous materials.

Active Ingredients and Hazard Summary
Ortho-Evra contains two active pharmaceutical ingredients (APIs), norelgestromin (a

progestin) and ethinyl estradiol (an estrogen). Both are classified as hazardous drugs due to

their hormonal activity and potential reproductive and carcinogenic risks. The following table

summarizes the key hazard information for these compounds.
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Chemical Name CAS Number Molecular Formula Hazard Statements

Norelgestromin 53016-31-2 C₂₁H₂₉NO₂

H351: Suspected of

causing cancer. H360:

May damage fertility

or the unborn child.

H302: Harmful if

swallowed. H312:

Harmful in contact

with skin. H332:

Harmful if inhaled.

Ethinyl Estradiol 57-63-6 C₂₀H₂₄O₂

H350: May cause

cancer. H360: May

damage fertility or the

unborn child. H302:

Harmful if swallowed.

H410: Very toxic to

aquatic life with long

lasting effects.

Personal Protective Equipment (PPE)
Due to the hazardous nature of the active ingredients, stringent PPE protocols must be

followed at all times when handling Ortho-Evra patches or the pure APIs. The following PPE is

mandatory:

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change the outer

glove immediately upon contamination and both gloves every 30-60 minutes during

prolonged handling.

Gown: A disposable, polyethylene-coated polypropylene gown that is impervious to liquids

should be worn.

Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical

splash goggles are required. A full-face shield should be worn over safety glasses or goggles
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when there is a risk of splashing, such as during solution preparation or extraction

procedures.

Respiratory Protection: For most activities involving the handling of intact patches,

respiratory protection is not required if work is performed in a certified chemical fume hood.

However, if there is a risk of aerosol or dust generation (e.g., handling the pure powders,

cutting or manipulating the patch in a way that could generate particles), a NIOSH-approved

N95 or higher respirator is necessary.

The following diagram outlines the proper procedure for donning and doffing PPE to minimize

contamination.
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PPE Donning and Doffing Workflow

Experimental Protocol: Extraction of Active
Ingredients from Ortho-Evra Patch
This protocol outlines a method for the extraction of norelgestromin and ethinyl estradiol from a

transdermal patch for analytical purposes. All procedures should be performed in a chemical

fume hood.
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Materials:

Ortho-Evra transdermal patch

Methanol, HPLC grade

Volumetric flasks (various sizes)

Sonicator bath

Forceps

Scalpel or scissors

Analytical balance

Procedure:

Patch Preparation:

Carefully remove the patch from its packaging using forceps.

Record the total weight of the patch.

Using a scalpel or scissors, cut the patch into smaller pieces to increase the surface area

for extraction.

Extraction:

Place the cut pieces of the patch into a volumetric flask of appropriate size.

Add a known volume of methanol to the flask, ensuring the patch pieces are fully

submerged.

Place the flask in a sonicator bath and sonicate for 30-60 minutes.

Allow the solution to cool to room temperature.

Bring the solution to final volume with methanol and mix thoroughly.
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Sample Preparation for Analysis:

Filter an aliquot of the extract through a 0.45 µm syringe filter into an HPLC vial.

The sample is now ready for analysis by a validated HPLC method.

The following diagram illustrates the experimental workflow.
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Workflow for API Extraction from Patch
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Disposal Plan
All materials that have come into contact with Ortho-Evra, including used patches, packaging,

PPE, and consumables, are considered hazardous hormonal waste and must be disposed of

accordingly.

Waste Segregation and Collection:

Sharps: Any sharps, such as scalpel blades or needles used in the handling of the patch,

must be disposed of in a designated sharps container for hazardous waste.

Solid Waste: All non-sharp solid waste, including used patches, gloves, gowns, and other

contaminated materials, must be collected in a clearly labeled, leak-proof hazardous waste

container lined with a yellow bag.

Liquid Waste: All liquid waste, including solvents used for extraction and rinsing, must be

collected in a dedicated, sealed, and clearly labeled hazardous waste container for hormonal

waste.

Decontamination:

Work surfaces and equipment should be decontaminated after handling Ortho-Evra. A two-

step process is recommended:

Deactivation: Wipe the surface with a 2% sodium hypochlorite (bleach) solution, followed

by a neutralizing agent like sodium thiosulfate.

Cleaning: Clean the surface with a germicidal detergent, followed by a rinse with sterile

water and then 70% isopropyl alcohol.

Final Disposal:

All hazardous waste containers must be sealed and disposed of through the institution's

environmental health and safety office for incineration. Do not dispose of any materials in the

regular trash or down the drain.

The following diagram outlines the logical flow for waste disposal.
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Logical Flow for Waste Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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